4-(METHYLTHIO)-2-[(PHENOXYACETYL)AMINO]BUTANOIC ACID
4-(METHYLTHIO)-2-[(PHENOXYACETYL)AMINO]BUTANOIC ACID
Brand Name:
Vulcanchem
CAS No.:
123529-85-1
VCID:
VC0048691
InChI:
InChI=1S/C13H17NO4S/c1-19-8-7-11(13(16)17)14-12(15)9-18-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,14,15)(H,16,17)
SMILES:
CSCCC(C(=O)O)NC(=O)COC1=CC=CC=C1
Molecular Formula:
C13H17NO4S
Molecular Weight:
283.35 g/mol
4-(METHYLTHIO)-2-[(PHENOXYACETYL)AMINO]BUTANOIC ACID
CAS No.: 123529-85-1
Main Products
VCID: VC0048691
Molecular Formula: C13H17NO4S
Molecular Weight: 283.35 g/mol
![4-(METHYLTHIO)-2-[(PHENOXYACETYL)AMINO]BUTANOIC ACID - 123529-85-1](/images/no_structure.jpg)
| CAS No. | 123529-85-1 |
|---|---|
| Product Name | 4-(METHYLTHIO)-2-[(PHENOXYACETYL)AMINO]BUTANOIC ACID |
| Molecular Formula | C13H17NO4S |
| Molecular Weight | 283.35 g/mol |
| IUPAC Name | 4-methylsulfanyl-2-[(2-phenoxyacetyl)amino]butanoic acid |
| Standard InChI | InChI=1S/C13H17NO4S/c1-19-8-7-11(13(16)17)14-12(15)9-18-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,14,15)(H,16,17) |
| Standard InChIKey | PRBWCDOXQVNOTE-UHFFFAOYSA-N |
| SMILES | CSCCC(C(=O)O)NC(=O)COC1=CC=CC=C1 |
| Canonical SMILES | CSCCC(C(=O)O)NC(=O)COC1=CC=CC=C1 |
| Solubility | 31.7 [ug/mL] |
| PubChem Compound | 3688853 |
| Last Modified | Nov 11 2021 |
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